Cas no 15410-44-3 (2,3-Butanediol,1,4-dibromo-, (2R,3R)-)

2,3-Butanediol,1,4-dibromo-, (2R,3R)- structure
15410-44-3 structure
Product Name:2,3-Butanediol,1,4-dibromo-, (2R,3R)-
CAS No:15410-44-3
MF:C4H8Br2O2
MW:247.913120269775
CID:145550
PubChem ID:98512
Update Time:2025-04-19

2,3-Butanediol,1,4-dibromo-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,4-dibromo-, (2R,3R)-
    • (-)-2,3-dimethoxy-1,4-bis(dimethylamino)butane
    • (2R,3R)-1,4-dibromobutane-2,3-diol
    • (2S,3S)-1,4-Dibrom-butan-2,3-diol
    • (R,R)-(-)-2,3-Dimethoxy-1,4-bis(dimethylamino)butane
    • (R,R)-(-)-DDB
    • (R,R)-1,4-bis(dimethylamino)-2,3-dimethoxybutane
    • (R,R)-1,4-dibromo-butane-2,3-diol
    • 1,4-dibromo-L-1,4-dideoxy-threitol
    • AC1MC49I
    • ANW-26019
    • CTK8B1341
    • D2395
    • FT-0638618
    • KB-63335
    • (L)-(+)-1,3-butanediol
    • 15410-44-3
    • WLN: E1YQYQ1E
    • NSC142325
    • FT-0606846
    • 19396-65-7
    • 2,3-Butanediol, 1,4-dibromo-
    • 1,4-dibromo-butan-2,3-diol
    • 14396-65-7
    • dl-1,4-dibromo-2,3-butanediol
    • FT-0637073
    • DTXSID20861852
    • SCHEMBL561011
    • NSC 142325
    • F87122
    • J-007887
    • Erythritol,4-dibromo-1,4-dideoxy-, (O)-(+)-
    • NSC-241568
    • 1,4-dibromobutane-2,3-diol
    • NCIOpen2_004735
    • 1,4-Dibromo-2,3-butanediol
    • 299-70-7
    • AKOS015890553
    • 1,4-dideoxy-L-+-erythritol
    • NSC-142325
    • 1,4-Dibromo-2,3-dihydroxybutane
    • 19953-61-8
    • NSC241568
    • AS-59392
    • AI3-61923
    • Dibromo-L-(+)-threitol
    • Threitol,4-dibromo-1,4-dideoxy-, L-(+)-
    • Inchi: 1S/C4H8Br2O2/c5-1-3(7)4(8)2-6/h3-4,7-8H,1-2H2
    • InChI Key: XOWDQAHYPSENAC-UHFFFAOYSA-N
    • SMILES: BrCC(C(CBr)O)O

Computed Properties

  • Exact Mass: 245.88904
  • Monoisotopic Mass: 245.889105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 52
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 0.5

Experimental Properties

  • PSA: 40.46
  • LogP: 0.49800
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